Cas no 82161-76-0 (Indenylzirconium(IV) trichloride)

• Product Name: Indenylzirconium(IV) trichloride
• CAS No: 82161-76-0
• MF: C₉H₇Cl₃Zr
• MW: 312.734878778458
• MDL: MFCD02093365
• CID: 60412
• Update Time: 2025-05-20

Indenylzirconium(IV) trichloride Chemical and Physical Properties

Names and Identifiers

• Indenylzirconium(IV) trichloride
• 1H-inden-1-ide,zirconium(4+),trichloride
• Trichloro[(1,2,3,3a,7a-η)-1H-inden-1-yl]zirconium
• INDENYLZIRCONIUM(IV) TRICHLORIDE 97

• MDL： MFCD02093365
• Inchi： 1S/C9H7.3ClH.Zr/c1-2-5-9-7-3-6-8(9)4-1;;;;/h1-7H;3*1H;/q;;;;+3/p-3
• InChI Key： RHUATJQAOSHYRG-UHFFFAOYSA-K
• SMILES： [C]12[CH][CH][CH][C]1C=CC=C2.[Zr](Cl)(Cl)Cl |^1:0,1,2,3,4|

Computed Properties

• Exact Mass: 309.86600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 151-161 ºC
• PSA: 0.00000
• LogP: 3.95640
• Solubility: Not determined

Indenylzirconium(IV) trichloride Security Information

• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on Indenylzirconium(IV) trichloride

Indenylzirconium(IV) Trichloride (CAS No. 82161-76-0): Properties, Applications, and Market Insights

Indenylzirconium(IV) trichloride (CAS No. 82161-76-0) is an organometallic compound widely recognized for its role in catalysis and polymer chemistry. With the molecular formula C9H7Cl3Zr, this zirconium-based complex features an indenyl ligand, which enhances its reactivity and stability in various chemical processes. Researchers and industries value this compound for its unique electronic and steric properties, making it a versatile tool in synthetic chemistry.

The compound's structure consists of a zirconium center coordinated to three chloride ligands and one indenyl group. This configuration allows Indenylzirconium(IV) trichloride to participate in diverse reactions, including olefin polymerization and C-H activation. Its ability to form stable intermediates has positioned it as a key component in the development of advanced polyolefin catalysts, a topic of significant interest in materials science.

One of the most prominent applications of Indenylzirconium(IV) trichloride is in the production of high-performance polymers. The compound serves as a precursor for metallocene catalysts, which are essential in manufacturing polyethylene and polypropylene with tailored properties. These polymers are widely used in packaging, automotive components, and medical devices, aligning with the growing demand for sustainable and lightweight materials.

Recent advancements in green chemistry have further highlighted the importance of zirconium-based catalysts. As industries seek eco-friendly alternatives, Indenylzirconium(IV) trichloride has gained attention for its potential in reducing energy consumption and waste generation during polymerization processes. This aligns with global trends toward circular economy practices and carbon footprint reduction.

In academic research, CAS No. 82161-76-0 is frequently studied for its role in asymmetric synthesis. The compound's ability to facilitate stereoselective reactions makes it valuable for pharmaceutical and agrochemical applications. Scientists are exploring its use in synthesizing chiral molecules, which are critical for developing new drugs and crop protection agents.

The market for Indenylzirconium(IV) trichloride is expanding, driven by the increasing demand for specialty chemicals and advanced materials. Key players in the chemical industry are investing in R&D to optimize the synthesis and application of this compound. Additionally, the rise of bio-based polymers has created new opportunities for zirconium catalysts, further boosting market growth.

Handling Indenylzirconium(IV) trichloride requires adherence to standard safety protocols, as with most organometallic compounds. Proper storage conditions, such as inert atmospheres and moisture-free environments, are essential to maintain its stability. Researchers and manufacturers must also consider regulatory guidelines to ensure safe and compliant usage.

In summary, Indenylzirconium(IV) trichloride (CAS No. 82161-76-0) is a pivotal compound in modern chemistry, with applications spanning polymer science, pharmaceuticals, and sustainable technology. Its unique properties and versatility continue to inspire innovation across multiple industries, making it a subject of ongoing research and commercial interest.